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Compound of Interest

Compound Name: Chlorofluoroacetic acid

Cat. No.: B1211338

Chlorofluoroacetic Acid: A Technical Overview
of its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical properties of
chlorofluoroacetic acid, specifically its boiling and melting points. The document outlines the
experimentally determined values for these properties and details the common methodologies
employed for their measurement. This information is crucial for the handling, characterization,
and application of this compound in research and development settings.

Core Physical Properties

The boiling and melting points are fundamental physical constants that provide insights into the
intermolecular forces and purity of a compound. For chlorofluoroacetic acid (CAS No: 471-
44-3), these values have been well-established in the scientific literature.

Data Summary

The quantitative data for the key physical properties of chlorofluoroacetic acid are
summarized in the table below for quick reference.
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Physical Property Value
Boiling Point 162 °C
Melting Point 150-153 °C

Experimental Determination Protocols

The accurate determination of boiling and melting points is paramount for the verification of a
substance's identity and purity. The following sections describe the standard experimental
protocols used to measure these physical properties for organic compounds like
chlorofluoroacetic acid.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions into a liquid state. For pure
crystalline solids, this transition occurs over a narrow temperature range. The Thiele tube
method is a common and effective technique for this determination.[1][2][3]

Protocol: Thiele Tube Method

o Sample Preparation: A small amount of the finely powdered, dry chlorofluoroacetic acid is
packed into a capillary tube, which is sealed at one end.[4][5][6]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then inserted into a Thiele tube
containing a high-boiling point oil, such as silicone or mineral oil.[1][3]

o Heating: The side arm of the Thiele tube is gently heated. The unique shape of the tube
facilitates the circulation of the oil via convection currents, ensuring uniform temperature
distribution throughout the bath.[2][3]

o Observation: The temperature is monitored closely as it rises. The melting point range is
recorded from the temperature at which the first drop of liquid appears to the temperature at
which the entire sample has completely liquefied.[1][2] For a pure compound, this range is
typically narrow, often within 0.5-1.0°C.
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Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. The capillary method is a widely used technique for
determining the boiling point of a small quantity of liquid.[7][8]

Protocol: Capillary Method

o Sample Preparation: A small amount of liquid chlorofluoroacetic acid is placed in a small
test tube or fusion tube. A capillary tube, sealed at one end, is inverted and placed within the
test tube containing the liquid sample.

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
heating bath, commonly a Thiele tube or a similar apparatus, ensuring the sample is below
the oil level.[9]

e Heating: The heating bath is gently and slowly heated. As the temperature increases, the air
trapped in the capillary tube will expand and be expelled, seen as a stream of bubbles.

o Observation: Heating is continued until a steady and rapid stream of bubbles emerges from
the open end of the capillary tube. At this point, the heating is stopped.[9] The liquid will
begin to cool, and the stream of bubbles will slow down and eventually stop. The boiling
point is the temperature at which the liquid is drawn up into the capillary tube.[7] This occurs
when the vapor pressure of the sample equals the atmospheric pressure.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of chlorofluoroacetic acid.
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Chlorofluoroacetic Acid
(CFA)

Melting Point Determination
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Sample Preparation:
Pack dry, powdered CFA into a capillary tube

\ /

Apparatus Setup:
Attach capillary to thermometer and place in Thiele tube

\

Heating:
Gently heat the Thiele tube side arm

\

Boiling Point Determination

\

Sample Preparation:
Place liquid CFA and an inverted sealed capillary in a test tube

Apparatus Setup:
Attach test tube to thermometer and place in heating bath

v

Heating:
Gently heat the bath until a steady stream of bubbles emerges

A

Observation:
Record temperature range from first liquid drop to complete liquefaction

Cooling & Observation:
Stop heating and observe the temperature at which liquid enters the capillary

Result:
Melting Point Range

Result:
Boiling Point

Click to download full resolution via product page

Caption: Workflow for determining the melting and boiling points of chlorofluoroacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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